Cas no 2229107-66-6 (1-(4-cyclopropyl-1,3-thiazol-5-yl)methyl-N-methylcyclopropan-1-amine)

1-(4-Cyclopropyl-1,3-thiazol-5-yl)methyl-N-methylcyclopropan-1-amine is a structurally unique cyclopropane-thiazole hybrid compound with potential applications in medicinal chemistry and agrochemical research. Its distinct molecular architecture, featuring a cyclopropyl-substituted thiazole core and an N-methylcyclopropylamine side chain, offers steric and electronic properties that may enhance binding affinity and metabolic stability. This compound is of interest for its potential as a pharmacophore in the development of bioactive molecules, particularly in targeting selective receptors or enzymes. The presence of both thiazole and cyclopropyl moieties contributes to its rigidity and lipophilicity, which can be advantageous in optimizing drug-like properties. Suitable for exploratory synthesis and structure-activity relationship studies.

1-(4-cyclopropyl-1,3-thiazol-5-yl)methyl-N-methylcyclopropan-1-amine structure

2229107-66-6 structure

Product Name:1-(4-cyclopropyl-1,3-thiazol-5-yl)methyl-N-methylcyclopropan-1-amine

CAS No:2229107-66-6

MF:C₁₁H₁₆N₂S

MW:208.323141098022

CID:6308180

PubChem ID:165967220

Update Time:2025-06-08

1-(4-cyclopropyl-1,3-thiazol-5-yl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(4-cyclopropyl-1,3-thiazol-5-yl)methyl-N-methylcyclopropan-1-amine
- 2229107-66-6
- EN300-1750457
- 1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]-N-methylcyclopropan-1-amine
- Inchi： 1S/C11H16N2S/c1-12-11(4-5-11)6-9-10(8-2-3-8)13-7-14-9/h7-8,12H,2-6H2,1H3
- InChI Key： IXSCZQNNKPVWID-UHFFFAOYSA-N
- SMILES： S1C=NC(=C1CC1(CC1)NC)C1CC1

Computed Properties

Exact Mass: 208.10341969g/mol
Monoisotopic Mass: 208.10341969g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 53.2Å²

1-(4-cyclopropyl-1,3-thiazol-5-yl)methyl-N-methylcyclopropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1750457-0.05g	1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]-N-methylcyclopropan-1-amine	2229107-66-6	0.05g	$1657.0	2023-09-20
Enamine	EN300-1750457-0.1g	1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]-N-methylcyclopropan-1-amine	2229107-66-6	0.1g	$1735.0	2023-09-20
Enamine	EN300-1750457-0.25g	1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]-N-methylcyclopropan-1-amine	2229107-66-6	0.25g	$1814.0	2023-09-20
Enamine	EN300-1750457-0.5g	1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]-N-methylcyclopropan-1-amine	2229107-66-6	0.5g	$1893.0	2023-09-20
Enamine	EN300-1750457-1.0g	1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]-N-methylcyclopropan-1-amine	2229107-66-6	1g	$1971.0	2023-06-03
Enamine	EN300-1750457-2.5g	1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]-N-methylcyclopropan-1-amine	2229107-66-6	2.5g	$3865.0	2023-09-20
Enamine	EN300-1750457-5.0g	1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]-N-methylcyclopropan-1-amine	2229107-66-6	5g	$5719.0	2023-06-03
Enamine	EN300-1750457-10.0g	1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]-N-methylcyclopropan-1-amine	2229107-66-6	10g	$8480.0	2023-06-03
Enamine	EN300-1750457-1g	1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]-N-methylcyclopropan-1-amine	2229107-66-6	1g	$1971.0	2023-09-20
Enamine	EN300-1750457-5g	1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]-N-methylcyclopropan-1-amine	2229107-66-6	5g	$5719.0	2023-09-20

1-(4-cyclopropyl-1,3-thiazol-5-yl)methyl-N-methylcyclopropan-1-amine Related Literature

1. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Additional information on 1-(4-cyclopropyl-1,3-thiazol-5-yl)methyl-N-methylcyclopropan-1-amine

Research Brief on 1-(4-cyclopropyl-1,3-thiazol-5-yl)methyl-N-methylcyclopropan-1-amine (CAS: 2229107-66-6)

1-(4-cyclopropyl-1,3-thiazol-5-yl)methyl-N-methylcyclopropan-1-amine (CAS: 2229107-66-6) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropyl-thiazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of 1-(4-cyclopropyl-1,3-thiazol-5-yl)methyl-N-methylcyclopropan-1-amine involves a multi-step process that emphasizes the incorporation of the cyclopropyl and thiazole moieties, which are critical for its bioactivity. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. The compound's structural features, including the presence of a methylcyclopropylamine group, suggest potential interactions with amine-binding receptors and enzymes, making it a subject of interest for neurodegenerative and psychiatric disorders.

Pharmacological evaluations of 1-(4-cyclopropyl-1,3-thiazol-5-yl)methyl-N-methylcyclopropan-1-amine have revealed its affinity for specific CNS targets, such as monoamine transporters and receptors. In vitro studies demonstrate its ability to modulate dopamine and serotonin signaling pathways, which are implicated in conditions like depression and Parkinson's disease. Additionally, its pharmacokinetic profile, including blood-brain barrier permeability and metabolic stability, has been investigated to assess its suitability as a therapeutic agent.

Recent preclinical studies have explored the therapeutic potential of this compound in animal models of CNS disorders. For instance, in rodent models of depression, administration of 1-(4-cyclopropyl-1,3-thiazol-5-yl)methyl-N-methylcyclopropan-1-amine exhibited antidepressant-like effects, comparable to established treatments. These findings are supported by behavioral assays and neurochemical analyses, which highlight its mechanism of action. However, further studies are required to elucidate its long-term safety and efficacy profiles.

In conclusion, 1-(4-cyclopropyl-1,3-thiazol-5-yl)methyl-N-methylcyclopropan-1-amine represents a promising candidate for CNS drug development. Its unique chemical structure and preliminary pharmacological data underscore its potential as a therapeutic agent. Future research should focus on optimizing its pharmacokinetic properties, conducting detailed toxicity studies, and exploring its applications in other therapeutic areas. The ongoing investigations into this compound highlight the dynamic nature of chemical biology and its contributions to advancing medicinal chemistry.